Cas no 51630-33-2 (Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester)
51630-33-2 structure
Product Name:Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester
CAS No:51630-33-2
MF:C24H23ClO3
MW:394.890626192093
CID:371491
PubChem ID:6452479
Update Time:2025-04-19
Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester
- (3-phenoxyphenyl)methyl 2-(4-chlorophenyl)-3-methylbutanoate
- Pyrethrin
- (3-phenoxyphenyl)methyl 4-chloro-α-(1-methylethyl)benzeneacetate
- 3-phenoxybenzyl (2RS)-2-(4-chlorophenyl)-3-methylbutyrate
- 3-PHENOXYBENZYL-ISOPROPYL-4-CHLOROPHENYLACETATE
- rac-(3-phenoxyphenyl)methyl (2R)-2-(4-chlorophenyl)-3-methylbutanoate
- SQ 5439
- DTXSID3058115
- 51630-33-2
- Benzeneacetic acid, 4-chloro-alpha-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
- SCHEMBL8935419
-
- MDL: MFCD02183873
- Inchi: 1S/C24H23ClO3/c1-17(2)23(19-11-13-20(25)14-12-19)24(26)27-16-18-7-6-10-22(15-18)28-21-8-4-3-5-9-21/h3-15,17,23H,16H2,1-2H3
- InChI Key: ZVBYGQHSOONVCF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C(=O)OCC1C=CC=C(C=1)OC1C=CC=CC=1)C(C)C
Computed Properties
- Exact Mass: 394.13400
- Monoisotopic Mass: 394.133572
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 35.5
Experimental Properties
- Color/Form: Its appearance is yellow or brown oily liquid
- Density: 1.174±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 248-250°C
- Flash Point: 165°C
- Refractive Index: 1.5695
- Solubility: Insuluble (2.1E-5 g/L) (25 ºC),
- PSA: 35.53000
- LogP: 6.61530
- Solubility: Soluble in general organic solvents, such as ethanol \ acetone \ toluene \ xylene, etc; Insoluble in water
Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-DF053-50mg |
Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester |
51630-33-2 | 50mg |
¥340.0 | 2022-09-28 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P114528-250mg |
Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester |
51630-33-2 | 250mg |
¥504.90 | 2023-09-01 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031835-250mg |
Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester |
51630-33-2 | 250mg |
¥606 | 2024-05-23 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P97830-250mg |
Valerate |
51630-33-2 | 250mg |
¥1208.0 | 2021-09-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-DF053-50mg |
Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester |
51630-33-2 | 50mg |
¥340.0 | 2023-03-06 | ||
| A2B Chem LLC | AG29265-250mg |
VALERATE |
51630-33-2 | analytical standard | 250mg |
$400.00 | 2024-04-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X212673A-250mg |
Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester |
51630-33-2 | 250mg |
¥908.0 | 2024-07-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1585659-250mg |
Valerate |
51630-33-2 | 98% | 250mg |
¥586.00 | 2024-05-10 |
Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,(3-phenoxyphenyl)methyl ester Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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